Cas no 2138189-28-1 (Benzaldehyde, 3-(3-nitro-4-pyridinyl)-)

• Product Name: Benzaldehyde, 3-(3-nitro-4-pyridinyl)-
• CAS No: 2138189-28-1
• MF: C₁₂H₈N₂O₃
• MW: 228.20352268219
• CID: 5258800
• Update Time: 2025-10-28

Benzaldehyde, 3-(3-nitro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(3-nitro-4-pyridinyl)-

• Inchi： 1S/C12H8N2O3/c15-8-9-2-1-3-10(6-9)11-4-5-13-7-12(11)14(16)17/h1-8H
• InChI Key： LBCBXKGJGZKRHS-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(C2C=CN=CC=2[N+]([O-])=O)=C1

Additional information on Benzaldehyde, 3-(3-nitro-4-pyridinyl)-

Benzaldehyde, 3-(3-nitro-4-pyridinyl)- (CAS No. 2138189-28-1): A Comprehensive Overview

Benzaldehyde, 3-(3-nitro-4-pyridinyl)- (CAS No. 2138189-28-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique molecular structure combining a benzaldehyde moiety with a 3-nitro-4-pyridinyl group, serves as a versatile intermediate in the development of novel bioactive molecules. Its distinct chemical properties make it particularly valuable for researchers exploring new therapeutic agents and advanced material applications.

The growing interest in Benzaldehyde derivatives in recent years can be attributed to their wide-ranging applications in drug discovery and material science. With the increasing demand for nitro-substituted heterocyclic compounds in medicinal chemistry, 3-(3-nitro-4-pyridinyl)benzaldehyde has emerged as a crucial building block for synthesizing potential drug candidates. Its molecular architecture allows for various chemical modifications, making it an attractive scaffold for designing compounds with specific biological activities.

From a chemical perspective, Benzaldehyde, 3-(3-nitro-4-pyridinyl)- exhibits several noteworthy characteristics. The presence of both the aldehyde functional group and the nitropyridine moiety provides multiple reactive sites for chemical transformations. This dual functionality enables researchers to explore diverse synthetic pathways, particularly in the development of small molecule inhibitors and pharmacophores for various therapeutic targets. The compound's solubility profile and stability under different conditions make it suitable for various experimental protocols.

In pharmaceutical applications, CAS 2138189-28-1 has shown promise as a precursor in the synthesis of compounds with potential biological activities. Recent studies have explored its use in developing molecules that may interact with specific enzyme systems or cellular pathways. The nitro group in particular has been the focus of research due to its potential role in enhancing molecular interactions with biological targets. These investigations align with current trends in targeted drug design and precision medicine approaches.

The compound's relevance extends to material science applications as well. Researchers have investigated 3-(3-nitro-4-pyridinyl)benzaldehyde derivatives for their potential in creating advanced materials with specific optical or electronic properties. The conjugated system formed by the aromatic rings and functional groups may contribute to interesting photophysical characteristics, making it a candidate for organic electronic materials and sensor technologies.

Quality control and analytical characterization of Benzaldehyde, 3-(3-nitro-4-pyridinyl)- are crucial aspects of its application in research. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important when the compound is used as an intermediate in multi-step synthetic processes.

From a commercial perspective, the demand for specialty chemicals like CAS 2138189-28-1 has been steadily increasing. Pharmaceutical companies and research institutions are continuously seeking high-quality, well-characterized building blocks for their drug discovery programs. This trend reflects the broader movement toward fragment-based drug design and the need for diverse molecular scaffolds in modern medicinal chemistry.

Environmental and safety considerations are important when working with nitroaromatic compounds. While Benzaldehyde, 3-(3-nitro-4-pyridinyl)- is primarily used in controlled laboratory settings, proper handling procedures and waste management protocols should always be followed. Researchers are encouraged to consult relevant safety data and implement appropriate precautions when working with this compound.

The future outlook for 3-(3-nitro-4-pyridinyl)benzaldehyde appears promising, particularly in light of ongoing advancements in structure-activity relationship studies and computational chemistry. As predictive modeling techniques improve, the ability to design and optimize derivatives of this compound for specific applications will likely expand. This aligns well with current industry trends toward more efficient and targeted molecular design strategies.

For researchers interested in exploring the potential of Benzaldehyde, 3-(3-nitro-4-pyridinyl)-, numerous synthetic methodologies have been reported in the literature. These include various approaches to introduce modifications at different positions of the molecular framework, allowing for the creation of diverse analogs with potentially improved properties. The compound's versatility makes it a valuable tool in the medicinal chemist's repertoire.

In conclusion, Benzaldehyde, 3-(3-nitro-4-pyridinyl)- (CAS No. 2138189-28-1) represents an important building block in contemporary chemical research. Its unique structural features and synthetic accessibility position it as a valuable intermediate for pharmaceutical development and material science applications. As research continues to uncover new applications for nitro-substituted aromatic aldehydes, this compound is likely to maintain its relevance in scientific investigations and industrial applications alike.